Methyl 7-fluoro-2-oxoindoline-5-carboxylate

• IUPAC Name: methyl 7-fluoro-2-oxo-1,3-dihydroindole-5-carboxylate
• InChI: InChI=1S/C10H8FNO3/c1-15-10(14)6-2-5-4-8(13)12-9(5)7(11)3-6/h2-3H,4H2,1H3,(H,12,13)
• InChI Key: JMPJBXYGMGJTPJ-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC2=C(C(=C1)F)NC(=O)C2
• Molecular Formula: C10H8FNO3
• DSSTOX Substance ID: DTXSID50697540
• Molecular Weight: 209.17 g/mol
• CAS RN: 1260879-22-8

Description

“Methyl 7-fluoro-2-oxoindoline-5-carboxylate” is a chemical compound with the CAS Number: 1260879-22-8. Its molecular weight is 209.18. It is a white to yellow solid.

Molecular Structure Analysis

The IUPAC name for this compound is methyl 7-fluoro-2-hydroxy-1H-indole-5-carboxylate. The InChI code is 1S/C10H8FNO3/c1-15-10(14)6-2-5-4-8(13)12-9(5)7(11)3-6/h2-4,12-13H,1H3.

Physical And Chemical Properties Analysis

“this compound” is a white to yellow solid. It should be stored at a temperature between 2-8°C.

Scientific Research Applications

Antibacterial Agents

Research has shown the effectiveness of fluoronaphthyridines, including compounds related to methyl 7-fluoro-2-oxoindoline-5-carboxylate, as potent antibacterial agents. For instance, compounds have been synthesized with specific substitutions leading to improved therapeutic agents due to enhanced in vitro and in vivo antibacterial activities (Bouzard et al., 1992). These studies highlight the structural modifications that significantly impact the antimicrobial efficacy of such compounds.

Synthesis of Key Intermediates

The chemical synthesis of related compounds, such as methyl 5-chloro-4-fluoro-1H-indole-2-carboxylate, demonstrates the utility of this compound as a key intermediate in preparing phosphoindole inhibitors, which are crucial in HIV non-nucleoside reverse transcriptase inhibition (Mayes et al., 2010). This research underscores the compound's role in synthesizing novel therapeutic agents against HIV.

Fluorescent Probes for Ion Detection

This compound derivatives have been employed in the design of fluorescent probes for detecting ions, such as hypochlorite ions in aqueous solutions. These probes offer significant advantages in terms of sensitivity and selectivity for ions, which are crucial for biological and environmental monitoring (Algi, 2016). The ability to detect such ions with high specificity is vital for various applications, including clinical diagnostics and environmental safety assessments.

Antitumor Agents

Further research has explored the application of compounds structurally related to this compound as antitumor agents, demonstrating their cytotoxic activity against various tumor cell lines. Modifications at certain positions of the compound's structure have been found to significantly enhance its cytotoxic activity, providing a foundation for the development of new antitumor drugs (Tsuzuki et al., 2004). These studies contribute to the ongoing search for more effective cancer treatments.

Safety and Hazards

The compound has several hazard statements: H302, H315, H320, H335. The precautionary statements are P264, P270, P301+P312, P330. It’s always important to handle chemicals with care and use appropriate safety measures.